1-(2,4-Dihydroxy-3-iodophenyl)-2-methylpropan-1-one

• Molecular Formula: C10H11IO3
• Molecular Weight: 306.10 g/mol
• IUPAC Name: 1-(2,4-dihydroxy-3-iodophenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H11IO3/c1-5(2)9(13)6-3-4-7(12)8(11)10(6)14/h3-5,12,14H,1-2H3
• InChI Key: MWOGNXZJWMLRTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(C(=C(C=C1)O)I)O

Description

1-(2,4-Dihydroxy-3-iodophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C10H11IO3 and its molecular weight is 306.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Mechanically stir suspensions of 1-(2,4-dihydroxy-phenyl)-2-methyl-propan-1-one (818 g, 4.54 mol) in ethanol (3 L) and water (6 L) in two separate 22-L Morton flasks. Treat each suspension with potassium iodate (170 g, 794 mmol) and iodine (410 g, 1.62 mol) and allow to stir over night at room temperature. Dilute the mixtures with water (2 L), adjust pH to 4 by adding 5N hydrochloric acid, then extract twice with 4 L of ethyl acetate. Wash organic layers once with dilute aqueous sodium bisulfite, brine, dry with magnesium sulfate, filter, combine both filtrates, and evaporate to 2.6 Kg of a black solid. Chromatograph 500 g portions of the solid on 3.5 Kg of silica gel, eluting with 80% dichloromethane in heptane to provide the title compound (1357 g, 49% yield) in approximately 97% purity (HPLC shows 97% purity, with 3% 3,5-diiodo analog; LCMS confirms both. HPLC Rt=4.75 min; 1H NMR (CDCl3) δ 14.07 (s, 1H), 7.72 (d, J=8.0 Hz, 1H), 6.62 (d, J=8.0 Hz, 1H), 6.02 (s, 1H), 3.53 (hept, J=8.0 Hz, 1H), 1.24 (d, J=8.0 Hz, 6H); MS (m/z): 307.0 (M+1).